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Compound of Interest

Compound Name: (2R,3R)-E1R

Cat. No.: B15617112

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational procedures, and disposal plans for

the handling of (2R,3R)-E1R (CAS No. 1301211-78-8), a novel positive allosteric modulator of

the sigma-1 receptor.[1][2] As a compound primarily used for research purposes, it is

imperative to handle it with the utmost care, adhering to stringent safety measures to minimize

exposure and ensure a secure laboratory environment.[1]

Disclaimer: A specific, official Safety Data Sheet (SDS) for (2R,3R)-E1R is not widely available

in public domains. The following guidelines are therefore based on the precautionary principle

for handling novel, biologically active research chemicals and information on related

compounds such as piracetam derivatives.[3][4]

Immediate Safety Precautions and Hazard
Assessment
(2R,3R)-E1R is a potent, centrally active compound.[5] Due to the lack of extensive

toxicological data, it should be treated as a potentially hazardous substance. All handling

operations should be conducted within a certified chemical fume hood or a glove box.
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Hazard Identification (Assumed)

Hazard Class GHS Category (Assumed) Precautionary Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4 (Harmful)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Skin Corrosion/Irritation Category 2 (Irritant)

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Serious Eye Damage/Eye

Irritation
Category 2A (Irritant)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary barrier against exposure. The following table

outlines the minimum required PPE for handling (2R,3R)-E1R in both solid and solution forms.
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Body Part PPE Specification Rationale

Eyes & Face
Chemical splash goggles and

a face shield

Protects against splashes and

airborne particles.[6]

Hands
Double-gloving with nitrile

gloves

Provides a robust barrier

against skin contact.[7]

Body Flame-resistant lab coat
Protects skin and clothing from

spills.[6]

Respiratory
Use in a certified chemical

fume hood

Engineering control to prevent

inhalation. For weighing solids,

a respirator may be required.

Feet
Closed-toe, chemical-resistant

shoes

Protects feet from spills and

falling objects.[8]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of (2R,3R)-E1R from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and dark place, away from incompatible materials.[1]

Recommended long-term storage is at -20°C.[1]

The storage area should be clearly labeled with the compound's identity and hazard

warnings.

2. Preparation for Use (Weighing and Dilution):

All manipulations of the solid compound must be performed in a chemical fume hood or a

glove box to minimize inhalation risk.

Use dedicated, calibrated equipment for weighing.
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When preparing solutions, add the solvent to the solid slowly to avoid splashing. (2R,3R)-
E1R is soluble in DMSO.[9]

3. Experimental Use:

Conduct all experiments involving (2R,3R)-E1R within a fume hood.

Keep containers closed when not in use.

Avoid direct contact with the skin, eyes, and clothing.

4. Spill and Emergency Procedures:

Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Large Spills: Evacuate the area and contact the institutional safety officer.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Eye Contact: Flush with water for at least 15 minutes and seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste containing (2R,3R)-E1R must be treated as hazardous waste.

Waste Segregation and Disposal Protocol
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Waste Type Container Disposal Procedure

Solid Waste (contaminated

gloves, weigh boats, etc.)

Labeled, sealed plastic bag

within a hazardous waste

container.

Dispose of through the

institution's chemical waste

program.

Liquid Waste (unused

solutions, contaminated

solvents)

Labeled, sealed, and

chemically resistant waste

bottle.

Dispose of through the

institution's chemical waste

program. Do not pour down

the drain.

Sharps (contaminated

needles, etc.)

Puncture-proof sharps

container.

Dispose of as hazardous

sharps waste.

Workflow for Safe Handling of (2R,3R)-E1R
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Safe Handling Workflow for (2R,3R)-E1R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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